Cas no 500593-36-2 (5H-Cyclohepta[c]pyridine-4-carbonitrile,6,7,8,9-tetrahydro-3-(methylthio)-1-(4-pyridinyl)-)

• Product Name: 5H-Cyclohepta[c]pyridine-4-carbonitrile,6,7,8,9-tetrahydro-3-(methylthio)-1-(4-pyridinyl)-
• CAS No: 500593-36-2
• MF: C₁₇H₁₇N₃S
• MW: 295.401982069016
• CID: 1545400
• Update Time: 2024-08-23

5H-Cyclohepta[c]pyridine-4-carbonitrile,6,7,8,9-tetrahydro-3-(methylthio)-1-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 5H-Cyclohepta[c]pyridine-4-carbonitrile,6,7,8,9-tetrahydro-3-(methylthio)-1-(4-pyridinyl)-
• 5H-Cyclohepta[c]pyridine-4-carbonitrile, 6,7,8,9-tetrahydro-3-(methylthio)-1-(4-pyridinyl)-

• Inchi： 1S/C17H17N3S/c1-21-17-15(11-18)13-5-3-2-4-6-14(13)16(20-17)12-7-9-19-10-8-12/h7-10H,2-6H2,1H3
• InChI Key： RCHIPOATICKRMU-UHFFFAOYSA-N
• SMILES： C1(C2C=CN=CC=2)=NC(SC)=C(C#N)C2CCCCCC1=2

Computed Properties

• Exact Mass: 295.11451

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Melting Point: 219 °C
• Boiling Point: 479.7±45.0 °C(Predicted)
• PSA: 49.57
• pka: 3.35±0.10(Predicted)